3-[(Pyrrolidin-1-ylcarbonyl)amino]benzoic acid
Overview
Description
“3-[(Pyrrolidin-1-ylcarbonyl)amino]benzoic acid” is a compound with the CAS Number: 1146299-30-0 . It has a molecular weight of 234.25 . The IUPAC name for this compound is 3-[(1-pyrrolidinylcarbonyl)amino]benzoic acid . The InChI Code for this compound is 1S/C12H14N2O3/c15-11(16)9-4-3-5-10(8-9)13-12(17)14-6-1-2-7-14/h3-5,8H,1-2,6-7H2,(H,13,17)(H,15,16) .
Synthesis Analysis
The synthesis of compounds with a pyrrolidine ring, such as “3-[(Pyrrolidin-1-ylcarbonyl)amino]benzoic acid”, can be achieved through various synthetic strategies . These strategies include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings, such as proline derivatives .Molecular Structure Analysis
The molecular structure of “3-[(Pyrrolidin-1-ylcarbonyl)amino]benzoic acid” includes a five-membered pyrrolidine ring, which is a nitrogen heterocycle . This structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization . The non-planarity of the ring also contributes to the stereochemistry of the molecule and increases three-dimensional (3D) coverage .Chemical Reactions Analysis
The pyrrolidine ring in “3-[(Pyrrolidin-1-ylcarbonyl)amino]benzoic acid” can undergo various chemical reactions . The influence of steric factors on biological activity can be investigated, and the structure–activity relationship (SAR) of the studied compounds can be described .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-[(Pyrrolidin-1-ylcarbonyl)amino]benzoic acid” include a molecular weight of 234.25 . The compound has an InChI Code of 1S/C12H14N2O3/c15-11(16)9-4-3-5-10(8-9)13-12(17)14-6-1-2-7-14/h3-5,8H,1-2,6-7H2,(H,13,17)(H,15,16) .Scientific Research Applications
Drug Discovery and Development
The pyrrolidine ring, a core component of 3-[(Pyrrolidin-1-ylcarbonyl)amino]benzoic acid, is widely utilized in medicinal chemistry due to its versatility and biological relevance . This compound can serve as a scaffold for developing novel biologically active compounds, particularly due to its:
Synthesis of Bioactive Molecules
The pyrrolidine ring is instrumental in synthesizing bioactive molecules with target selectivity . The ability to efficiently explore the pharmacophore space due to the sp3-hybridization of the pyrrolidine ring makes it a valuable tool in creating compounds for treating human diseases.
Generation of Structural Diversity
Heteroatomic saturated ring systems like pyrrolidine allow for a greater chance of generating structural diversity in drug molecules . This structural diversity is crucial for the development of drugs with unique mechanisms of action and pharmacokinetics.
Influence on Biological Activity
The introduction of the pyrrolidine ring into molecules can significantly influence their biological activity . This is due to the steric factors and the spatial orientation of substituents, which can lead to different binding modes to enantioselective proteins.
Synthesis of Unusual Amino Acids
Pyrrolidin-2-ones, closely related to the pyrrolidine ring, have been used in the synthesis of various alkaloids and unusual β-amino acids such as statin and its derivatives . These amino acids are important in developing peptide-based drugs and enzyme inhibitors.
Enhancement of Drug Candidates’ ADME/Tox Profiles
The introduction of heteroatomic fragments like the pyrrolidine ring in drug molecules is a strategic choice to modify physicochemical parameters and obtain optimal ADME/Tox results for drug candidates . This can lead to improved drug absorption, distribution, metabolism, excretion, and reduced toxicity.
Future Directions
properties
IUPAC Name |
3-(pyrrolidine-1-carbonylamino)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3/c15-11(16)9-4-3-5-10(8-9)13-12(17)14-6-1-2-7-14/h3-5,8H,1-2,6-7H2,(H,13,17)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPELJAHIAMXPKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)NC2=CC=CC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601237288 | |
Record name | Benzoic acid, 3-[(1-pyrrolidinylcarbonyl)amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601237288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(Pyrrolidin-1-ylcarbonyl)amino]benzoic acid | |
CAS RN |
1146299-30-0 | |
Record name | Benzoic acid, 3-[(1-pyrrolidinylcarbonyl)amino]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1146299-30-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 3-[(1-pyrrolidinylcarbonyl)amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601237288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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